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Compound of Interest

Compound Name: 2,6-Difluorocinnamic acid

Cat. No.: B116062 Get Quote

This guide provides essential procedures for the safe and compliant disposal of 2,6-
Difluorocinnamic acid, ensuring the safety of laboratory personnel and adherence to

environmental regulations. Researchers, scientists, and drug development professionals

should handle this compound with care, recognizing its potential hazards.

Essential Safety Information
2,6-Difluorocinnamic acid is classified as a hazardous substance. It is known to cause skin,

eye, and respiratory irritation.[1][2][3][4] Therefore, appropriate personal protective equipment

(PPE) must be worn at all times during handling and disposal.

Recommended Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use chemical safety goggles or glasses.

Skin and Body Protection: Wear a lab coat or other suitable protective clothing.

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable

respiratory mask (e.g., N95).[5][6]
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The following table summarizes key safety and identification data for trans-2,6-
Difluorocinnamic Acid.

Property Value

CAS Number 102082-89-3

Hazard Statements H315, H319, H335

Precautionary Statements (Disposal) P501

Health Hazards
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.[1][2][4]

Step-by-Step Disposal Protocol
The proper disposal of 2,6-Difluorocinnamic acid is critical to laboratory safety and

environmental protection. Under no circumstances should this chemical be discharged into the

sewer system or the environment.[5]

1. Waste Collection and Segregation:

Collect waste 2,6-Difluorocinnamic acid in a designated, compatible, and sealable

container.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office. It is best practice to segregate halogenated

organic waste.[7]

2. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2,6-
Difluorocinnamic acid".

Include the CAS number (102082-89-3) and relevant hazard pictograms.

3. Storage:
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Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Keep the container away from incompatible materials such as strong bases and strong

oxidizing agents.[5][6] The storage area should be cool and dry.[5]

4. Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including the chemical name

and quantity.

5. Decontamination:

Thoroughly decontaminate any surfaces or equipment that came into contact with 2,6-
Difluorocinnamic acid using an appropriate solvent and cleaning procedure.

Dispose of any contaminated cleaning materials (e.g., wipes, gloves) as hazardous waste.[5]

6. Documentation:

Maintain a log of all hazardous waste generated, including the date, chemical name, and

quantity.[5]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2,6-Difluorocinnamic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_trans_3_4_Difluorocinnamic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_trans_3_4_Difluorocinnamic_acid.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_trans_3_4_Difluorocinnamic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b116062?utm_src=pdf-body
https://www.benchchem.com/product/b116062?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_trans_3_4_Difluorocinnamic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_trans_3_4_Difluorocinnamic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b116062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for the Disposal of 2,6-Difluorocinnamic Acid
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End: Waste Disposed
by Approved Vendor
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Caption: Workflow for the safe disposal of 2,6-Difluorocinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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